N-[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-methylbenzamide

• IUPAC Name: N-[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-methylbenzamide
• InChI: InChI=1S/C18H15FN4O2S2/c1-11-4-2-3-5-14(11)16(25)21-17-22-23-18(27-17)26-10-15(24)20-13-8-6-12(19)7-9-13/h2-9H,10H2,1H3,(H,20,24)(H,21,22,25)
• InChI Key: QSAJPQRAPCARRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C18H15FN4O2S2
• Molecular Weight: 402.5 g/mol

Description

The compound “N-[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-methylbenzamide” is a chemical compound with the molecular formula C21H18FN5O3S2. It is a complex organic compound that contains several functional groups and rings, including a fluoroanilino group, a thiadiazol ring, and a benzamide group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with several different functional groups present. The presence of the fluoroanilino group, the thiadiazol ring, and the benzamide group all contribute to the overall structure of the molecule. The exact three-dimensional structure would depend on the specific arrangement of these groups in space, which could be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

Synthesis and Chemical Properties

Research in the field of organic chemistry has led to the development of new methodologies for synthesizing derivatives of [1,3,4]thiadiazolo[3,2-a]quinazolin-5-one, showcasing the utility of 1,3,4-thiadiazol-2-amines in cyclocondensation reactions with 2-halobenzoyl chlorides. Such methods offer insights into generating compounds with potential biological activities, including those with sulfamoyl groups via selective acylation and sulfonylation processes (Shlenev et al., 2017).

Potential Anticancer Applications

A pharmacophore hybridization approach has been employed to design drug-like small molecules with anticancer properties, utilizing the 1,3,4-thiadiazole and dichloroacetic acid moieties. The synthesis of novel non-condensed pyrazoline-bearing hybrid molecules demonstrates a cost-effective strategy, with potential implications for developing anticancer agents (Yushyn, Holota, & Lesyk, 2022).

Antimicrobial and Antifungal Activities

Studies have also identified compounds within the 1,3,4-thiadiazole series that exhibit significant antimicrobial and antifungal activities. Such compounds have been synthesized and evaluated for their potential to act against various bacterial and fungal strains, highlighting the diverse biological applications of thiadiazole derivatives. This includes the identification of compounds with high antimicrobial activity, promising for further investigation (Sych et al., 2019).

Future Directions

The future directions for research on this compound would depend on its potential applications. If it has biological activity, it could be further developed as a drug or therapeutic agent. Alternatively, if it has interesting chemical properties, it could be studied further to better understand its reactivity and potential uses in synthesis.